![molecular formula C16H19FN2O3S2 B2807577 N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide CAS No. 941997-11-1](/img/structure/B2807577.png)
N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide
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Description
N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H19FN2O3S2 and its molecular weight is 370.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Crystal Structure and Synthesis : Thiophene derivatives, including those with substituents like fluorophenyl and morpholinyl groups, have been extensively studied for their diverse biological activities and applications in material science. A study focusing on a similar compound demonstrated its synthesis and crystal structure, highlighting the importance of thiophene derivatives in developing new materials and pharmaceuticals (Nagaraju et al., 2018).
Biological Activities
- Anticonvulsant Activities : Sulfonamides, particularly those with thiophene moieties, have shown significant biological activities, including anticonvulsant effects. For example, 5-(arylthio)-, 5-(arylsulfinyl)-, and 5-(arylsulfonyl)thiophene-2-sulfonamides have been described for their potent anticonvulsant activities, indicating the potential of similar compounds in neuroscience research (Barnish et al., 1981).
Enzyme Inhibition
- Carbonic Anhydrase Inhibition : Compounds structurally related to N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide have been studied for their ability to inhibit carbonic anhydrase, an enzyme involved in various physiological processes. Such inhibitors have applications in treating conditions like glaucoma and epilepsy, showcasing the therapeutic potential of these molecules (Supuran et al., 2013).
Antimicrobial and Antifungal Activities
- Antimicrobial Potency : Derivatives of thiophene sulfonamides have been explored for their antimicrobial activities. For instance, novel sulfonamide derivatives exhibited significant cytotoxic activity against various cancer cell lines, suggesting their use in developing new anticancer agents (Ghorab et al., 2015). Another study demonstrated that sulfonamide and carbamate derivatives of 3-fluoro-4-morpholinoaniline showed potent antimicrobial activity, reinforcing the potential of such compounds in treating infectious diseases (Janakiramudu et al., 2017).
Properties
IUPAC Name |
N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN2O3S2/c17-14-5-3-13(4-6-14)15(19-7-9-22-10-8-19)12-18-24(20,21)16-2-1-11-23-16/h1-6,11,15,18H,7-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHZWRVUWZIFBMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNS(=O)(=O)C2=CC=CS2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.